Cas no 2228500-21-6 (3-hydroxy-1-(4-methylthiophen-2-yl)cyclobutane-1-carboxylic acid)

3-Hydroxy-1-(4-methylthiophen-2-yl)cyclobutane-1-carboxylic acid is a cyclobutane derivative featuring a hydroxyl group and a carboxylic acid functional group, along with a 4-methylthiophene substituent. This compound is of interest in medicinal chemistry and pharmaceutical research due to its potential as a synthetic intermediate for bioactive molecules. The presence of both polar (hydroxyl, carboxylic acid) and aromatic (thiophene) moieties enhances its utility in structure-activity relationship studies. Its rigid cyclobutane core may contribute to conformational constraints in drug design. The compound is typically used in controlled synthetic applications, where its reactivity profile allows for selective modifications. Proper handling and storage under inert conditions are recommended to maintain stability.
3-hydroxy-1-(4-methylthiophen-2-yl)cyclobutane-1-carboxylic acid structure
2228500-21-6 structure
Product Name:3-hydroxy-1-(4-methylthiophen-2-yl)cyclobutane-1-carboxylic acid
CAS No:2228500-21-6
MF:C10H12O3S
MW:212.265481948853
CID:6504527
PubChem ID:165973289
Update Time:2025-05-19

3-hydroxy-1-(4-methylthiophen-2-yl)cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 3-hydroxy-1-(4-methylthiophen-2-yl)cyclobutane-1-carboxylic acid
    • EN300-1799909
    • 2228500-21-6
    • Inchi: 1S/C10H12O3S/c1-6-2-8(14-5-6)10(9(12)13)3-7(11)4-10/h2,5,7,11H,3-4H2,1H3,(H,12,13)
    • InChI Key: AQEQBMYUDITKGV-UHFFFAOYSA-N
    • SMILES: S1C=C(C)C=C1C1(C(=O)O)CC(C1)O

Computed Properties

  • Exact Mass: 212.05071541g/mol
  • Monoisotopic Mass: 212.05071541g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 248
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 85.8Ų

3-hydroxy-1-(4-methylthiophen-2-yl)cyclobutane-1-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1799909-0.05g
3-hydroxy-1-(4-methylthiophen-2-yl)cyclobutane-1-carboxylic acid
2228500-21-6
0.05g
$1200.0 2023-09-19
Enamine
EN300-1799909-0.1g
3-hydroxy-1-(4-methylthiophen-2-yl)cyclobutane-1-carboxylic acid
2228500-21-6
0.1g
$1257.0 2023-09-19
Enamine
EN300-1799909-0.25g
3-hydroxy-1-(4-methylthiophen-2-yl)cyclobutane-1-carboxylic acid
2228500-21-6
0.25g
$1315.0 2023-09-19
Enamine
EN300-1799909-0.5g
3-hydroxy-1-(4-methylthiophen-2-yl)cyclobutane-1-carboxylic acid
2228500-21-6
0.5g
$1372.0 2023-09-19
Enamine
EN300-1799909-1.0g
3-hydroxy-1-(4-methylthiophen-2-yl)cyclobutane-1-carboxylic acid
2228500-21-6
1g
$1429.0 2023-05-23
Enamine
EN300-1799909-2.5g
3-hydroxy-1-(4-methylthiophen-2-yl)cyclobutane-1-carboxylic acid
2228500-21-6
2.5g
$2800.0 2023-09-19
Enamine
EN300-1799909-5.0g
3-hydroxy-1-(4-methylthiophen-2-yl)cyclobutane-1-carboxylic acid
2228500-21-6
5g
$4143.0 2023-05-23
Enamine
EN300-1799909-10.0g
3-hydroxy-1-(4-methylthiophen-2-yl)cyclobutane-1-carboxylic acid
2228500-21-6
10g
$6144.0 2023-05-23
Enamine
EN300-1799909-1g
3-hydroxy-1-(4-methylthiophen-2-yl)cyclobutane-1-carboxylic acid
2228500-21-6
1g
$1429.0 2023-09-19
Enamine
EN300-1799909-5g
3-hydroxy-1-(4-methylthiophen-2-yl)cyclobutane-1-carboxylic acid
2228500-21-6
5g
$4143.0 2023-09-19

Additional information on 3-hydroxy-1-(4-methylthiophen-2-yl)cyclobutane-1-carboxylic acid

Research Briefing on 3-hydroxy-1-(4-methylthiophen-2-yl)cyclobutane-1-carboxylic acid (CAS: 2228500-21-6)

3-hydroxy-1-(4-methylthiophen-2-yl)cyclobutane-1-carboxylic acid (CAS: 2228500-21-6) is a novel cyclobutane derivative that has recently gained attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features, including a cyclobutane ring and a thiophene moiety, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential as a lead compound for drug development.

The synthesis of 3-hydroxy-1-(4-methylthiophen-2-yl)cyclobutane-1-carboxylic acid involves a multi-step process, including cyclobutane ring formation and functional group modifications. Researchers have optimized the synthetic route to improve yield and purity, making it feasible for large-scale production. The compound's structural complexity and stereochemistry have been confirmed using advanced analytical techniques such as NMR spectroscopy and X-ray crystallography.

Pharmacological studies have revealed that 3-hydroxy-1-(4-methylthiophen-2-yl)cyclobutane-1-carboxylic acid exhibits significant activity against specific biological targets. Preliminary in vitro assays indicate its potential as an inhibitor of key enzymes involved in inflammatory pathways. Furthermore, its unique structure allows for interactions with various receptor sites, suggesting broad therapeutic applications. Ongoing research is exploring its efficacy in animal models of disease, with promising results in reducing inflammation and oxidative stress.

In addition to its therapeutic potential, the compound's pharmacokinetic properties are under investigation. Early data suggest favorable absorption and distribution profiles, with moderate metabolic stability. These findings position 3-hydroxy-1-(4-methylthiophen-2-yl)cyclobutane-1-carboxylic acid as a viable candidate for further drug development. Researchers are also exploring its derivatives to enhance potency and reduce potential side effects.

The latest research on 3-hydroxy-1-(4-methylthiophen-2-yl)cyclobutane-1-carboxylic acid highlights its potential as a versatile scaffold in medicinal chemistry. Its unique structural features and promising biological activity make it a valuable subject for ongoing and future studies. As research progresses, this compound may pave the way for new therapeutic strategies in treating inflammatory and metabolic disorders.

Recommended suppliers
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk